Cas no 629627-97-0 (Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-)
629627-97-0 structure
Product Name:Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
CAS No:629627-97-0
MF:C16H17O5PS2
MW:384.406943082809
CID:428093
Update Time:2024-01-29
Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
- Benzoic acid, 3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]-
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- Inchi: 1S/C16H17O5PS2/c1-11-9-14(7-8-15(11)24-3)21-22(23,19-2)20-13-6-4-5-12(10-13)16(17)18/h4-10H,1-3H3,(H,17,18)
- InChI Key: HEEMDLHOXUEHIN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC(OP(OC)(OC2=CC=C(SC)C(C)=C2)=S)=C1
Computed Properties
- Exact Mass: 384.02561
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 509.5±60.0 °C(Predicted)
- PSA: 64.99
- pka: 3.81±0.10(Predicted)
Benzoic acid,3-[[methoxy[3-methyl-4-(methylthio)phenoxy]phosphinothioyl]oxy]- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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